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Compound of Interest

Compound Name: Stearyl Linoleate

Cat. No.: B101900

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the physicochemical properties of Stearyl
Linoleate, a significant compound in various scientific and industrial applications.

Core Molecular Data

Stearyl Linoleate is an ester formed from stearyl alcohol and linoleic acid.[1] Its fundamental
molecular characteristics are summarized below for easy reference.

Property Value Source
Molecular Formula C36H6802 [1112]131[4]
Molecular Weight 532.93 g/mol

Alternate Molecular Weight 532.92 g/mol

Monoisotopic Mass 532.5219 Da

CAS Number 17673-53-9

Chemical Identification

e Synonyms: Linoleic acid, octadecyl ester; 9,12-Octadecadienoic acid (Z,Z)-, octadecyl ester;
Octadecyl (92,127)-9,12-octadecadienoate.
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Structural and Relational Overview

The following diagram illustrates the fundamental relationship between the compound's name,
its empirical formula, and its resulting molecular weight.
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Figure 1: Relationship between the name, molecular formula, and molecular weight of Stearyl
Linoleate.

Note: This document is intended for a technical audience and assumes a foundational
understanding of chemical principles. The provided data has been compiled from reputable
chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stearyl Linoleate: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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